![molecular formula C24H28N2O2 B7714834 N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)pivalamide](/img/structure/B7714834.png)
N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)pivalamide
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Overview
Description
N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)pivalamide, also known as DMQD, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMQD is a pivaloyloxymethyl prodrug of DMQA, which is a potent and selective inhibitor of the vesicular acetylcholine transporter (VAChT). VAChT is responsible for the transport of acetylcholine into synaptic vesicles, which is a critical step in the cholinergic neurotransmission process. DMQD has been shown to have promising applications in the study of cholinergic neurotransmission, as well as in the treatment of various neurological disorders.
Mechanism of Action
N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)pivalamide works by inhibiting the transport of acetylcholine into synaptic vesicles, which leads to a decrease in cholinergic neurotransmission. This mechanism of action has been extensively studied and has been shown to be highly selective for VAChT.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the release of acetylcholine in the brain, which leads to a decrease in cholinergic neurotransmission. This effect has been shown to have potential therapeutic applications in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)pivalamide has a number of advantages for use in lab experiments. It is a highly selective inhibitor of VAChT, which makes it a valuable tool for studying cholinergic neurotransmission. It is also relatively easy to synthesize, which makes it readily available for use in lab experiments. However, there are also some limitations to the use of this compound in lab experiments. It has a short half-life, which can make it difficult to use in long-term studies. It is also relatively unstable, which can make it difficult to store and handle.
Future Directions
There are a number of potential future directions for the use of N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)pivalamide in scientific research. One potential direction is the development of new compounds based on the structure of this compound that have improved stability and longer half-lives. Another potential direction is the use of this compound in combination with other compounds to investigate the role of cholinergic neurotransmission in various neurological disorders. Finally, this compound could be used to investigate the potential therapeutic applications of VAChT inhibitors in the treatment of various neurological disorders.
Synthesis Methods
N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)pivalamide can be synthesized using a multi-step synthetic route starting from commercially available starting materials. The synthesis involves the reaction of 2-hydroxy-7-methylquinoline with pivaloyl chloride to form the pivaloyloxymethyl derivative. This intermediate is then reacted with 2,4-dimethylphenylamine to form this compound.
Scientific Research Applications
N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)pivalamide has been extensively studied for its potential applications in scientific research. It has been shown to be a potent and selective inhibitor of VAChT, which makes it a valuable tool for studying cholinergic neurotransmission. This compound has been used in a variety of studies to investigate the role of VAChT in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2,2-dimethyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O2/c1-15-8-10-21(17(3)11-15)26(23(28)24(4,5)6)14-19-13-18-9-7-16(2)12-20(18)25-22(19)27/h7-13H,14H2,1-6H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUMKSRULEOMWBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N(CC2=CC3=C(C=C(C=C3)C)NC2=O)C(=O)C(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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